Cas no 1153810-62-8 (3-(3-Chloropropanoyl)aminobenzoic Acid)

• Product Name: 3-(3-Chloropropanoyl)aminobenzoic Acid
• CAS No: 1153810-62-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 4681604
• Update Time: 2025-10-19

3-(3-Chloropropanoyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Chloropropanoyl)amino]benzoic acid
• benzoic acid, 3-[(3-chloro-1-oxopropyl)amino]-
• 3-(3-Chloropropanoyl)aminobenzoic Acid

• Inchi： 1S/C10H10ClNO3/c11-5-4-9(13)12-8-3-1-2-7(6-8)10(14)15/h1-3,6H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： NMWZONLMPZNTPM-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 227.035
• Monoisotopic Mass: 227.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(3-Chloropropanoyl)aminobenzoic Acid

3-(3-Chloropropanoyl)aminobenzoic Acid: A Comprehensive Overview

The compound 3-(3-Chloropropanoyl)aminobenzoic Acid (CAS No. 1153810-62-8) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a chloroalkyl group, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(3-Chloropropanoyl)aminobenzoic Acid, allowing researchers to explore its potential in drug design and material synthesis. The molecule's structure, featuring a benzene ring substituted with an amino group and a chloroalkyl chain, provides a platform for functionalization and modification. This has led to its use in the development of novel pharmaceutical agents, particularly in the context of enzyme inhibitors and receptor modulators.

One of the most promising applications of 3-(3-Chloropropanoyl)aminobenzoic Acid lies in its role as a precursor for bioactive compounds. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of peptide analogs, which are critical in the study of protein-protein interactions and drug discovery. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures.

In addition to its pharmaceutical applications, 3-(3-Chloropropanoyl)aminobenzoic Acid has also found utility in materials science. The molecule's unique electronic properties and structural flexibility make it suitable for the development of advanced materials, such as stimuli-responsive polymers and functional coatings. Recent studies have highlighted its potential in creating self-healing materials, where its amide functionality plays a crucial role in dynamic covalent bonding.

The synthesis of 3-(3-Chloropropanoyl)aminobenzoic Acid involves a multi-step process that typically begins with the preparation of the chloroalkyl intermediate. This is followed by coupling reactions to introduce the amino group and subsequent oxidation steps to form the benzoic acid moiety. The optimization of these steps has been a focal point of recent research, with efforts directed toward improving yield, purity, and scalability.

From an analytical standpoint, 3-(3-Chloropropanoyl)aminobenzoic Acid has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular conformation and reactivity, further enhancing our understanding of its behavior in different chemical environments.

Looking ahead, the continued exploration of 3-(3-Chloropropanoyl)aminobenzoic Acid is expected to unlock new possibilities across diverse fields. Its role as a key intermediate in drug discovery pipelines positions it as a critical component in the development of next-generation therapeutics. Furthermore, its application in advanced materials holds promise for innovations in nanotechnology and smart materials.

In conclusion, 3-(3-Chloropropanoyl)aminobenzoic Acid (CAS No. 1153810-62-8) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in both academic and industrial settings.